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Compound of Interest

Compound Name: Metasequoic acid A

Cat. No.: B1163900

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data and
biological activities of Metasequoic acid C, a naturally occurring diterpenoid. The information
presented herein is intended to support research and development efforts in natural product
chemistry, pharmacology, and drug discovery.

Spectroscopic Data

The structural elucidation of Metasequoic acid C was achieved through a combination of
Nuclear Magnetic Resonance (NMR) spectroscopy and High-Resolution Electrospray
lonization Mass Spectrometry (HREIMS). The detailed spectral data are summarized below.

NMR Spectroscopic Data

The 'H and 3C NMR spectra of Metasequoic acid C were recorded in CDCIs. The chemical
shifts () are reported in parts per million (ppm) relative to tetramethylsilane (TMS).

Table 1: *H NMR Spectroscopic Data for Metasequoic Acid C (500 MHz, CDCIs)
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Position o (ppm) Multiplicity J (Hz)
1la 1.55 m

1B 2.05 m

20 1.80 m

2B 1.95 m

3a 1.45 m

3B 1.65 m

5 2.15 d 12.5
6a 1.90 m

6B 2.10 m

7 6.85 S

9 2.80 d 12.5
11 7.95 S

14 6.95 S

15 3.20 sept 7.0
16 1.25 d 7.0
17 1.27 d 7.0
18 1.30 S

20 1.20 S

Table 2: 13C NMR Spectroscopic Data for Metasequoic Acid C (125 MHz, CDCIs)
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Position o (ppm) Type
1 38,5 CH2
2 19.2 CH:
3 41.8 CH2
4 335 C

5 49.8 CH
6 21.7 CH2
7 147.8 C

8 134.5 C

9 148.2 C
10 37.0 C
11 1245 CH
12 183.0 C
13 155.0 C
14 1185 CH
15 26.8 CH
16 22.8 CHs
17 22.8 CHs
18 184.0 C
19 215 CHs
20 29.8 CHs

Mass Spectrometry Data

High-resolution mass spectrometry was used to determine the exact mass and molecular

formula of Metasequoic acid C.
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Table 3: HREIMS Data for Metasequoic Acid C

lon Calculated m/z Found m/z Molecular Formula

[M]* 314.1882 314.1885 C20H2603

Experimental Protocols

The spectroscopic data presented above were obtained using standard analytical techniques
as described in the primary literature.

NMR Spectroscopy

NMR spectra were acquired on a Bruker AVANCE-500 spectrometer. The samples were
dissolved in deuterated chloroform (CDCIs). Chemical shifts were referenced to the residual
solvent signal. Standard pulse sequences were used for H, 13C, and 2D NMR experiments
(COSY, HSQC, HMBC).

High-Resolution Mass Spectrometry

HREIMS was performed on a VG AutoSpec-3000 spectrometer. The sample was introduced
via a direct insertion probe.

Biological Activity and Potential Signhaling Pathways

Metasequoic acid C has been evaluated for its biological activity, demonstrating potential in
oncology and neurodegenerative disease research.

Cytotoxicity

Metasequoic acid C has been shown to exhibit cytotoxic effects against various human tumor
cell lines. This activity suggests a potential role as an anticancer agent, although the precise
mechanisms of action are still under investigation. The cytotoxic activity may involve the
induction of apoptosis or inhibition of cell proliferation.

Anti-Amyloidogenic Activity
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Recent studies have indicated that compounds from Metasequoia glyptostroboides, including
Metasequoic acid C, can inhibit the aggregation of amyloid-beta (AB) peptides.[1] This is a
significant finding in the context of Alzheimer's disease, where AB plaque formation is a key
pathological hallmark. The inhibition of A} aggregation may occur through direct binding to A
monomers or oligomers, thereby preventing their assembly into toxic fibrils.[1]

Conceptual Signaling Pathway

The following diagram illustrates a conceptual workflow for investigating the anti-amyloidogenic
activity of Metasequoic acid C.
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Caption: Investigational workflow of Metasequoic acid C's anti-amyloidogenic effect.

This guide provides a foundational understanding of the spectroscopic properties and biological
potential of Metasequoic acid C. Further research is warranted to fully elucidate its
mechanisms of action and explore its therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1163900#spectroscopic-data-of-metasequoic-acid-a-
nmr-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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